Cas no 1131587-64-8 (Isopropyl 5-bromo-2-hydroxybenzoate)

• Product Name: Isopropyl 5-bromo-2-hydroxybenzoate
• CAS No: 1131587-64-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1030557
• PubChem ID: 13810196
• Update Time: 2025-06-08

Isopropyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 5-bromo-2-hydroxybenzoate
• propan-2-yl 5-bromo-2-hydroxybenzoate
• DTXSID80550179
• A802775
• AKOS015841675
• DB-060304
• Isopropyl5-bromo-2-hydroxybenzoate
• isopropyl 5-bromo-2-hydroxy-benzoate
• 1131587-64-8
• Benzoic acid, 5-broMo-2-hydroxy-, 1-Methylethyl ester

• Inchi： 1S/C10H11BrO3/c1-6(2)14-10(13)8-5-7(11)3-4-9(8)12/h3-6,12H,1-2H3
• InChI Key： XZGYSSIBQUSECA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OC(C)C)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Isopropyl 5-bromo-2-hydroxybenzoate

Isopropyl 5-bromo-2-hydroxybenzoate (CAS No. 1131587-64-8): An Overview of Its Properties, Applications, and Recent Research

Isopropyl 5-bromo-2-hydroxybenzoate (CAS No. 1131587-64-8) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as isopropyl 5-bromosalicylate, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis, applications, and recent research developments surrounding this compound.

Chemical Structure and Properties

Isopropyl 5-bromo-2-hydroxybenzoate is an ester derivative of 5-bromosalicylic acid. Its molecular formula is C₁₀H₁₀O₃Br, with a molecular weight of approximately 242.1 g/mol. The compound features a benzene ring substituted with a bromine atom at the 5-position and a hydroxyl group at the 2-position. The ester linkage is formed between the carboxylic acid group of the salicylic acid and the isopropyl alcohol. This unique structure confers several important properties:

• Solubility: Isopropyl 5-bromo-2-hydroxybenzoate exhibits moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane but is relatively insoluble in water.
• Stability: The compound is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases.
• Melting Point: The melting point of isopropyl 5-bromo-2-hydroxybenzoate is around 90-92°C.
• Spectroscopic Properties: The compound shows characteristic absorption bands in UV/Vis spectroscopy and distinct peaks in NMR spectroscopy, making it easily identifiable using these techniques.

Synthesis and Preparation

The synthesis of isopropyl 5-bromo-2-hydroxybenzoate can be achieved through several methods, but the most common approach involves the esterification of 5-bromosalicylic acid with isopropyl alcohol in the presence of a dehydrating agent such as concentrated sulfuric acid or dicyclohexylcarbodiimide (DCC). The reaction typically proceeds via an acid-catalyzed Fischer esterification mechanism:

C7H5O3Br + CH3(CH3)2C-OH → C10H10O3Br + H2O

This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities and Applications

Isopropyl 5-bromo-2-hydroxybenzoate has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted its effectiveness in various biological systems:

• Antimicrobial Activity: Research has shown that
• Anti-Inflammatory Effects: Studies have demonstrated that the compound possesses significant anti-inflammatory properties by inhibiting key inflammatory mediators such as cyclooxygenase (COX) enzymes and pro-inflammatory cytokines. These findings suggest its potential use in treating inflammatory diseases.
• Anticancer Potential: strong>: Preliminary investigations have indicated that

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